Cas no 825633-33-8 (Ethanone, 1,1',1''-[1,3,5-benzenetriyltris(carbonyl-4,1-phenylene)]tris-)

• Product Name: Ethanone, 1,1',1''-[1,3,5-benzenetriyltris(carbonyl-4,1-phenylene)]tris-
• CAS No: 825633-33-8
• MF: C₃₃H₂₄O₆
• MW: 516.540069580078
• CID: 688180
• PubChem ID: 71418092
• Update Time: 2025-04-19

Ethanone, 1,1',1''-[1,3,5-benzenetriyltris(carbonyl-4,1-phenylene)]tris- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1',1''-[1,3,5-benzenetriyltris(carbonyl-4,1-phenylene)]tris-
• 1-[4-[3,5-bis(4-acetylbenzoyl)benzoyl]phenyl]ethanone
• 1,1',1''-[Benzene-1,3,5-triyltris(carbonyl-4,1-phenylene)]tri(ethan-1-one)
• 825633-33-8
• DTXSID10837420

• Inchi： 1S/C33H24O6/c1-19(34)22-4-10-25(11-5-22)31(37)28-16-29(32(38)26-12-6-23(7-13-26)20(2)35)18-30(17-28)33(39)27-14-8-24(9-15-27)21(3)36/h4-18H,1-3H3
• InChI Key： KAWGHMOGVXCZIH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(C)=O)=CC=1)C1C=C(C(C2C=CC(C(C)=O)=CC=2)=O)C=C(C(C2C=CC(C(C)=O)=CC=2)=O)C=1

Computed Properties

• Exact Mass: 516.15728848g/mol
• Monoisotopic Mass: 516.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 102Ų